Cas no 1805601-93-7 (Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1805601-93-7
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4804193
• Update Time: 2025-05-23

Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)4-3-5(16)17-7(10(13,14)15)6(4)8(11)12/h3,8H,2H2,1H3
• InChI Key： XAEMJNVVNLYSHI-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OCC)=C(C(F)F)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate

Exploring Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate (CAS 1805601-93-7): A Versatile Fluorinated Pyridine Derivative

In the realm of fluorinated heterocyclic compounds, Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate (CAS 1805601-93-7) stands out as a structurally unique and functionally diverse molecule. This compound belongs to the pyridine family, a class of nitrogen-containing aromatic rings widely utilized in pharmaceuticals, agrochemicals, and materials science. The presence of multiple fluorine atoms and an iodine substituent in its structure makes it a valuable intermediate for cross-coupling reactions, particularly in the synthesis of complex molecules for drug discovery and advanced materials.

The growing interest in fluorinated pyridines like Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate is driven by their enhanced metabolic stability, lipophilicity, and bioavailability—properties highly sought after in modern medicinal chemistry. Researchers frequently search for "fluorinated pyridine synthesis," "iodo-substituted pyridine applications," or "CAS 1805601-93-7 uses," reflecting its relevance in cutting-edge scientific applications. Its difluoromethyl and trifluoromethyl groups are particularly noteworthy, as these motifs are known to improve binding affinity in target proteins, a hot topic in the development of kinase inhibitors and GPCR-targeted therapeutics.

From a synthetic chemistry perspective, the 6-iodo position in this compound offers a strategic handle for further functionalization via palladium-catalyzed couplings (e.g., Suzuki, Sonogashira, or Heck reactions). This aligns with the industry's shift toward modular synthesis approaches, often queried as "pyridine cross-coupling protocols" or "building blocks for drug discovery." The ethyl ester moiety additionally provides flexibility for hydrolysis or transesterification, enabling downstream derivatization—a feature increasingly important in fragment-based drug design.

Beyond pharmaceuticals, Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate finds potential in materials science, where fluorinated aromatics contribute to liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Searches for "fluoropyridines in OLEDs" or "high-refractive-index materials" underscore this intersection. Its thermal stability and electronic properties make it a candidate for advanced optoelectronic applications, though industrial adoption remains an area of active investigation.

Quality control and characterization of CAS 1805601-93-7 typically involve HPLC, NMR (notably ¹⁹F-NMR for fluorine analysis), and mass spectrometry—topics frequently searched alongside "fluorinated compound analysis." As regulatory scrutiny on fluorine-containing compounds intensifies, proper handling and environmental impact assessments (e.g., "fluorochemical biodegradability") are becoming critical discussion points, though this specific derivative exhibits no significant ecological hazards under standard conditions.

The commercial availability of Ethyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-4-carboxylate through specialty chemical suppliers has expanded its accessibility to researchers. Procurement-related searches such as "CAS 1805601-93-7 suppliers" or "high-purity fluoropyridines" highlight its demand. Current studies focus on optimizing its synthetic routes—addressing queries like "cost-effective fluorination methods"—while maintaining the stringent purity standards required for pharmaceutical intermediates.

In conclusion, this multifunctional pyridine derivative exemplifies how strategic incorporation of halogens and fluorinated groups can unlock novel chemical space. Its dual utility in life sciences and materials engineering positions CAS 1805601-93-7 as a compound of sustained interest, with research trends suggesting growing applications in targeted therapeutics and next-generation electronic materials.